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Compound of Interest

Compound Name: Yadanzioside L

Cat. No.: B12418336 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Yadanzioside L, a complex quassinoid glycoside isolated from the seeds of Brucea javanica,

stands as a molecule of significant interest in the field of natural product chemistry and drug

discovery.[1][2] Possessing a characteristic tetracyclic triterpene core, this compound has

demonstrated notable biological activities, particularly in the realm of oncology. This technical

guide provides a comprehensive overview of the physical, chemical, and biological properties

of Yadanzioside L, with a focus on its structural elucidation, experimental methodologies, and

potential mechanisms of action.

Physicochemical Properties
The fundamental physical and chemical characteristics of Yadanzioside L are summarized

below. These properties are crucial for its isolation, purification, and formulation in research and

development settings.
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Property Value Reference

Molecular Formula C₃₄H₄₆O₁₇ [3]

Molecular Weight 726.7 g/mol [3]

CAS Number 99132-97-5 [3]

Appearance Amorphous Powder

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol

Source Seeds of Brucea javanica [1][2]

Structural Elucidation: A Spectroscopic Deep Dive
The intricate molecular structure of Yadanzioside L has been meticulously pieced together

through a combination of advanced spectroscopic techniques, primarily Nuclear Magnetic

Resonance (NMR) and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H and ¹³C NMR spectra provide a detailed map of the proton and carbon framework of the

molecule. While the original full spectral data from the initial isolation studies requires access to

specialized chemical literature databases, the general approach to analyzing quassinoid

glycosides by NMR is well-established.

¹H NMR Spectrum: The proton NMR spectrum of Yadanzioside L would be expected to show

a complex pattern of signals. Key diagnostic peaks would include those corresponding to the

anomeric proton of the glucose moiety, olefinic protons on the quassinoid core, and various

methine and methylene protons of the tetracyclic structure and the side chain.

¹³C NMR Spectrum: The carbon NMR spectrum is instrumental in confirming the carbon

skeleton. It would display signals for the carbonyl groups, olefinic carbons, the anomeric

carbon of the sugar, and the numerous sp³-hybridized carbons of the fused ring system.

Mass Spectrometry (MS)
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High-resolution mass spectrometry (HRMS) is critical for determining the elemental

composition of Yadanzioside L. The fragmentation pattern observed in the MS/MS spectrum

offers valuable clues about the connectivity of the molecule, including the nature of the

glycosidic linkage and the structure of the side chain. A plausible fragmentation would involve

the cleavage of the glycosidic bond, resulting in a fragment ion corresponding to the aglycone

and a neutral loss of the glucose moiety.

Experimental Protocols
The following sections outline the general methodologies employed for the isolation and

characterization of Yadanzioside L and similar quassinoids.

Isolation and Purification of Yadanzioside L
A typical workflow for the extraction and isolation of Yadanzioside L from Brucea javanica

seeds is depicted below. This multi-step process involves solvent extraction followed by various

chromatographic techniques to separate the complex mixture of phytochemicals.
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Extraction Partitioning Chromatographic Separation

Dried Seeds of Brucea javanica Solvent Extraction
(e.g., Methanol or Ethanol) Crude Extract Solvent-Solvent Partitioning

(e.g., EtOAc, n-BuOH) Polar and Non-polar Fractions Column Chromatography
(Silica Gel, ODS) Preparative HPLC Yadanzioside L
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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